Cas no 892480-16-9 (3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 892480-16-9
• MF: C₁₈H₁₄N₆O₃
• MW: 362.3421626091
• CID: 6416069
• PubChem ID: 7159378
• Update Time: 2025-10-20

3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 6-(4-nitrobenzyl)-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• AKOS024593540
• 3-(4-methylphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 892480-16-9
• 3-(4-methylphenyl)-6-[(4-nitrophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CCG-305236
• F0656-0713

• Inchi： 1S/C18H14N6O3/c1-12-2-6-14(7-3-12)23-17-16(20-21-23)18(25)22(11-19-17)10-13-4-8-15(9-5-13)24(26)27/h2-9,11H,10H2,1H3
• InChI Key： NNHXOBZQEDUIAL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC1C=CC(=CC=1)[N+](=O)[O-])N(C1C=CC(C)=CC=1)N=N2

Computed Properties

• Exact Mass: 362.11273833g/mol
• Monoisotopic Mass: 362.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 892480-16-9)

The compound 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 892480-16-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This structurally complex molecule combines a triazolopyrimidinone core with both methylphenyl and nitrophenyl substituents, creating unique electronic and steric properties that make it valuable for various applications.

Recent trends in medicinal chemistry have shown increased interest in nitrogen-containing heterocycles like this compound, particularly for their potential in drug discovery. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the aromatic rings creates an interesting electronic push-pull system that can influence the molecule's reactivity and binding properties. Researchers are particularly interested in how these features might affect biological activity and molecular recognition processes.

The triazolopyrimidinone scaffold of CAS 892480-16-9 is structurally related to several important pharmacophores found in FDA-approved drugs. This has led to speculation about its potential as a kinase inhibitor or enzyme modulator, though specific biological data would require further investigation. The compound's molecular weight and lipophilicity parameters suggest it might have favorable properties for drug-like molecules, a key consideration in modern pharmaceutical development.

From a synthetic chemistry perspective, the preparation of 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one typically involves multi-step procedures that highlight the challenges of constructing such complex heterocyclic systems. The nitrophenyl group in particular offers opportunities for further chemical modification, making this compound a potential building block for more elaborate structures. Recent advances in click chemistry and catalytic methods have made such syntheses more accessible to research laboratories.

In materials science applications, the conjugated π-system of this molecule suggests potential utility in organic electronics. The combination of electron-rich and electron-deficient aromatic systems could facilitate interesting charge transport properties, possibly making it relevant for OLED materials or organic semiconductors. These applications align with current industry demands for more efficient and sustainable electronic materials.

The stability and storage requirements for CAS 892480-16-9 are typical for organic compounds of this class. It should be protected from light and moisture, with recommended storage under inert atmosphere at low temperatures for long-term preservation. These handling considerations are important for researchers working with this specialty chemical.

Market analysis indicates growing demand for such functionalized heterocycles in both academic and industrial settings. The unique combination of structural features in 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one makes it particularly valuable for structure-activity relationship studies and medicinal chemistry programs. Several contract research organizations have included similar compounds in their screening libraries.

From a regulatory perspective, this compound is not currently listed on any controlled substance schedules or hazardous materials lists. However, as with all research chemicals, appropriate laboratory safety protocols should be followed when handling CAS 892480-16-9. The nitrophenyl moiety in particular warrants standard precautions for nitroaromatic compounds.

Future research directions for this molecule may explore its photophysical properties, given the conjugated system and potential for intramolecular charge transfer. There is also interest in developing more efficient synthetic routes to access this scaffold, possibly using continuous flow chemistry or catalytic methods. These developments could make the compound more accessible for broader research applications.

For researchers sourcing 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one, it's important to verify the purity and analytical data provided by suppliers. Standard characterization typically includes HPLC, NMR, and mass spectrometry data. Reputable suppliers should provide these analytical results with their products.

The pricing and availability of CAS 892480-16-9 varies depending on quantity and supplier. Current market trends show stable availability from specialty chemical providers, with lead times typically ranging from 2-6 weeks for custom synthesis requests. Researchers are advised to plan their procurement accordingly.

In conclusion, 3-(4-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one represents an interesting case study in the design of functionalized heterocycles with potential applications across multiple scientific disciplines. Its unique structural features continue to attract research attention, particularly in the context of drug discovery and materials science innovation.